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Compound of Interest

Compound Name: MS21570
Cat. No.: B10857986
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Technical Support Center: MS21570

This guide provides technical support for researchers using MS21570, a novel small molecule
inhibitor of the Kinase-Associated Protein 5 (KAPS5). The following information offers guidance
on optimizing dosage to achieve maximal therapeutic efficacy while minimizing potential side
effects.

Frequently Asked Questions (FAQSs)

Q1: What is the primary mechanism of action for MS215707?

Al: MS21570 is a potent and selective ATP-competitive inhibitor of Kinase-Associated Protein
5 (KAPS). KAPS is a critical scaffold protein in the pro-inflammatory JNK signaling pathway. By
binding to the kinase domain on KAP5, MS21570 prevents the recruitment and phosphorylation
of the downstream effector, c-Jun, thereby inhibiting the expression of inflammatory cytokines.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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